Diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate

• Molecular Formula: C12H14ClFN2O4
• Molecular Weight: 304.70 g/mol
• IUPAC Name: diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylpropanedioate
• InChI: InChI=1S/C12H14ClFN2O4/c1-4-19-9(17)12(3,10(18)20-5-2)8-7(14)6-15-11(13)16-8/h6H,4-5H2,1-3H3
• InChI Key: PGSWAZSQFYMIAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C1=NC(=NC=C1F)Cl)C(=O)OCC

Description

Diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate is a useful research compound. Its molecular formula is C12H14ClFN2O4 and its molecular weight is 304.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(Prepared according to Butters, M. et al. Org. Proc. Res. Dev. 2001, 5, 28-36). Diethyl 2-methylmalonate (2.35 mL, 13.78 mmol) was treated with THF (80 mL) and cooled to −10° C. in a brine/ice bath. It was then treated with NaH (60 wt % suspension in mineral oil, 1.10 g, 27.6 mmol) and stirred at this temperature for 30 min. 2,4-Dichloro-5-fluoropyrimidine (2.00 g, 11.98 mmol) was suspended in THF (20 mL) and added to the cooled solution via pipette over 10 min. The solution turned an opaque yellow color. After stirring 20 min at −10° C. it was quenched by the addition of H2O (100 mL), DCM (150 mL) and glacial HOAc (ca. 1 mL to pH 6). The DCM layer was then separated and dried over MgSO4, filtered and concentrated affording a viscous oil. Purification with flash chromatography (eluting with 100% DCM) afforded diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate (3.04 g, 83%) as a pale yellow viscous oil. MS (ESI, pos. ion) m/z: 305.1 (M+1). 1H NMR (400 MHz, CDCl3) δ ppm 8.44 (1H, d, J=2.0 Hz), 4.24-4.33 (4H, m), 1.90 (3H, s), 1.24-1.33 (9H, m).